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Compound of Interest

Compound Name: Cysteamine Hydrochloride

Cat. No.: B000957

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for the handling of Cysteamine Hydrochloride, including detailed
operational procedures and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Cysteamine Hydrochloride, a comprehensive suite of personal protective
equipment is mandatory to minimize exposure and ensure personal safety. This includes:

» Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
goggles are required to protect against dust and splashes.[1][2] For higher-risk activities, a
face shield (minimum 8 inches) should be used in conjunction with goggles.[3]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber (with a minimum layer
thickness of 0.11mm), must be worn.[4] Gloves should be inspected before use and
disposed of properly after handling the compound.[1][2][3]

» Respiratory Protection: To prevent inhalation of dust, a NIOSH (US) or CEN (EU) approved
particulate respirator (e.g., N95) is necessary, especially when engineering controls are
insufficient.[2][5][6] For higher-level protection, a full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387) respirator cartridges is recommended.[1][3]
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o Body Protection: Alab coat is standard.[6] For situations with a higher risk of exposure, a
complete chemical-resistant suit is required.[1][3] Protective boots should be worn in case of
a large spill.[5][6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of Cysteamine
Hydrochloride.

e Preparation:

o

Ensure the work area is well-ventilated, preferably within a fume hood.[7]

[¢]

Confirm that an eyewash station and safety shower are readily accessible.[8]

[¢]

Assemble all necessary PPE and ensure it is in good condition.

o

Have spill control materials readily available.

e Handling:

[¢]

Avoid the formation of dust and aerosols.[1][2]

[¢]

Weigh and handle the solid compound in a designated area with local exhaust ventilation.

[5]L6]

[¢]

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

o

Keep the container tightly closed when not in use.[1][5][6]

e Post-Handling:

[¢]

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][8][9]

Decontaminate the work surface.

[¢]

o

Properly remove and dispose of contaminated gloves and other disposable PPE.[1][2][3]
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First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
_ difficult, provide oxygen. If the person is not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[1][5][6][10]

Immediately flush the skin with plenty of water
for at least 15 minutes while removing

Skin Contact contaminated clothing.[8][10] Wash the affected
area with soap and water.[1][9][11] Seek

medical attention if irritation persists.[9][10]

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[10] Remove

contact lenses if present and easy to do so.[10]

Seek immediate medical attention.[3][9]

Do NOT induce vomiting.[3][5][6] If the person is

conscious, rinse their mouth with water.[1][9][11]
Ingestion Never give anything by mouth to an

unconscious person.[1][5][6][10] Seek

immediate medical attention.[5][6][11]

Disposal Plan

Proper disposal of Cysteamine Hydrochloride and its containers is essential to prevent
environmental contamination.

o Waste Characterization: Cysteamine Hydrochloride waste should be treated as hazardous
chemical waste.

» Container Management: Collect waste in a suitable, closed, and clearly labeled container.[1]
[2] Do not mix with other waste streams unless compatibility is confirmed.
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o Disposal Method: Dispose of the waste through a licensed professional waste disposal
service.[3] Adhere to all applicable federal, state, and local regulations for chemical waste
disposal.[4][10] Do not allow the product to enter drains or sewer systems.[1][2][3][10]

Quantitative Data Summary

Property Value

Molecular Weight 113.61 g/mol [1]

Oral LD50 (Mouse) 1352 mg/kg[1][4]

oH 3.3 -5 (in a 400 g/l aqueous solution at 20 °C)
[9]

Melting Point 67 - 71 °C[9]

Flash Point >93.3°C (>200°F)[5][6]

Water Solubility 689 g/l at 20 °C[9]

Storage Temperature 2 -8°C (36 - 46°F)[1][5][6][10]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Cysteamine Hydrochloride
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Caption: Workflow for the safe handling of Cysteamine Hydrochloride from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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